Nemiralisib Succinate

• CAS: 1364799-98-3
• Molecular Formula: C56H62N12O6
• Molecular Weight: 999.2 g/mol
• InChI: InChI=1S/2C26H28N6O.C4H6O4/c2*1-17(2)32-10-8-31(9-11-32)16-19-14-28-26(33-19)22-12-18(13-25-23(22)15-29-30-25)20-4-3-5-24-21(20)6-7-27-24;5-3(6)1-2-4(7)8/h2*3-7,12-15,17,27H,8-11,16H2,1-2H3,(H,29,30);1-2H2,(H,5,6)(H,7,8)
• InChIKey: MEBXGOVBBDIMBC-UHFFFAOYSA-N

Nemiralisib Succinate Selectivity Profile

Nemiralisib succinate (GSK2269557 succinate) is a small-molecule phosphoinositide 3-kinase delta (PI3Kδ) inhibitor developed by GlaxoSmithKline for inhaled administration in respiratory inflammatory disease research [1]. The compound exhibits a pKi of 9.9 for PI3Kδ and demonstrates >1000-fold selectivity over the closely related PI3Kα, PI3Kβ, and PI3Kγ isoforms [2]. The succinate salt form (CAS 1364799-98-3) is the development-stage pharmaceutical salt optimized for dry powder inhaler (DPI) formulation via the ELLIPTA® delivery platform [3]. While clinical development was discontinued following a Phase IIb COPD trial that failed to demonstrate efficacy [4], the compound remains a valuable tool compound for mechanistic studies of PI3Kδ signaling in pulmonary immunology, target engagement assays, and comparative pharmacology investigations requiring a highly isoform-selective inhaled agent with extensively characterized human pharmacokinetics.

Pathway PI3Kδ-specific signaling research in respiratory models

Format Inhaled delivery workflow; lung compartment target engagement characterization

Context Published target engagement and cytokine endpoint benchmarks support model validation

• [1] Khindri S, Cahn A, Begg M, et al. A Multicentre, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Investigate the Efficacy, Safety, Tolerability, and Pharmacokinetics of Repeat Doses of Inhaled Nemiralisib in Adults with Persistent, Uncontrolled Asthma. J Pharmacol Exp Ther. 2018;367(3):405-413. View Source
• [2] Down K, Amour A, Baldwin IR, et al. Optimization of a Series of PI3Kδ Inhibitors for Inhaled Delivery: Identification of GSK2269557 (Nemiralisib). J Med Chem. 2015;58(18):7381-7399. View Source
• [3] GlaxoSmithKline. A Study to Evaluate the Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of the Dry Powder Formulation of GSK2269557 in Healthy Subjects. GSK Study Register, Study ID 207674. 2020. View Source
• [4] GlaxoSmithKline. Dose Finding Study of Nemiralisib (GSK2269557) in Subjects With an Acute Moderate or Severe Exacerbation of Chronic Obstructive Pulmonary Disease (COPD). ClinicalTrials.gov Identifier: NCT03345407. 2017-2019. View Source

Nemiralisib Succinate Substitution Risks

Nemiralisib succinate occupies a distinct pharmacological niche that precludes simple substitution with other PI3Kδ inhibitors such as idelalisib or duvelisib. Critically, idelalisib and duvelisib are oral oncology agents with established hepatotoxicity signals (grade ≥3 hepatotoxicity in 2-54% of idelalisib-treated CLL patients) and black-box warnings for serious adverse events [1]; duvelisib additionally inhibits both PI3Kδ and PI3Kγ isoforms [2]. Nemiralisib's inhaled delivery route achieves high local lung concentrations (214-fold lung cellular fraction vs. plasma) while minimizing systemic exposure—a fundamental pharmacokinetic distinction that cannot be replicated by oral PI3Kδ inhibitors [3]. Furthermore, the >1000-fold isoform selectivity profile of nemiralisib differs markedly from duvelisib's 11- to 34-fold selectivity and idelalisib's moderate selectivity window, making direct target engagement comparisons across compounds invalid without isoform-specific controls [4]. The succinate salt form (CAS 1364799-98-3) is specifically engineered for DPI aerodynamic performance, not interchangeable with free base or hydrochloride forms for inhalation studies.

Risk Factor

Nemiralisib

Alternative PI3Kδ Inhibitors

Delivery route

Inhaled, lung-targeted exposure

Oral systemic delivery may shift tissue distribution

Isoform selectivity

Extreme selectivity for PI3Kδ over other Class I isoforms

Broader kinase inhibition profiles may confound pathway interpretation

Lung PK/PD data

Published human BAL and sputum biomarker data

Comparable lung compartment characterization is not available for oral or route-matched analogs

• [1] Hanlon A, Brander DM. Managing toxicities of phosphatidylinositol-3-kinase (PI3K) inhibitors. Hematology Am Soc Hematol Educ Program. 2020;2020(1):346-356. View Source
• [2] Shah A, Mangaonkar A. Oral PI3K-δ,γ Inhibitor for the Management of People with Chronic Lymphocytic Leukemia and Small Lymphocytic Lymphoma. Ther Clin Risk Manag. 2021;17:135-144. View Source
• [3] Harrell AW, Wilson R, Man YK, et al. Relationship between Pharmacokinetics and Pharmacodynamic Responses in Healthy Smokers Informs a Once-Daily Dosing Regimen for Nemiralisib. J Pharmacol Exp Ther. 2025;392:100045. View Source
• [4] Vanhaesebroeck B, Perry MWD, Brown JR, et al. PI3K inhibitors are finally coming of age. Nat Rev Drug Discov. 2021;20(10):741-769. View Source

Nemiralisib Succinate Quantitative Evidence

Biochemical Isoform Selectivity

Nemiralisib demonstrates >1000-fold selectivity for PI3Kδ over the closely related PI3Kα, PI3Kβ, and PI3Kγ isoforms, with pIC50 values of 5.3 (PI3Kα), 5.8 (PI3Kβ), and 5.2 (PI3Kγ) compared with pKi of 9.9 for PI3Kδ [1]. In contrast, the dual inhibitor duvelisib exhibits only 11-fold selectivity for PI3Kδ and 34-fold selectivity for PI3Kγ relative to other isoforms, while idelalisib's selectivity window is intermediate but not quantified at this level [2]. This quantitative selectivity gap establishes nemiralisib as the preferred tool for experiments requiring isoform-specific target engagement without confounding off-target PI3K inhibition.

Isoform Selectivity

Cross-study comparable

Nemiralisib: >1,000-fold over PI3Kα/β/γ
Idelalisib: ~452-fold; Duvelisib: ~640-fold; Copanlisib: ~0.7-fold

Supports PI3Kδ-specific isoform-selectivity assay context

Biochemical HTRF assay; verify with isoform profiling in target cells

Evidence Dimension	Isoform selectivity (fold difference in potency)
Target Compound Data	>1000-fold selective for PI3Kδ; PI3Kα pIC50=5.3, PI3Kβ pIC50=5.8, PI3Kγ pIC50=5.2; PI3Kδ pKi=9.9
Comparator Or Baseline	Duvelisib: 11-fold PI3Kδ selectivity, 34-fold PI3Kγ selectivity; Idelalisib: moderate selectivity (quantitative window not fully characterized)
Quantified Difference	Nemiralisib >1000-fold vs. Duvelisib 11-34-fold; selectivity margin approximately 30-90× greater
Conditions	Modified HTRF assay; biochemical isoform profiling

Why This Matters

For procurement decisions, >1000-fold selectivity eliminates confounding PI3Kα/β/γ inhibition in cellular assays, reducing experimental noise and false-positive signals in target validation studies.

• [1] Down K, Amour A, Baldwin IR, et al. Optimization of a Series of PI3Kδ Inhibitors for Inhaled Delivery: Identification of GSK2269557 (Nemiralisib). J Med Chem. 2015;58(18):7381-7399. View Source
• [2] Vanhaesebroeck B, Perry MWD, Brown JR, et al. PI3K inhibitors are finally coming of age. Nat Rev Drug Discov. 2021;20(10):741-769. View Source

Lung Compartment Target Engagement

In a clinical pharmacology study of 56 healthy smokers treated with inhaled nemiralisib for up to 14 days, induced sputum analysis demonstrated a dose-dependent reduction in phosphatidylinositol-(3,4,5)-trisphosphate (PIP3), the direct enzymatic product of PI3K activation [1]. At the 2 mg once-daily dose, the placebo-corrected PIP3 reduction was 36% (90% CI: 11%–64%) after 14 days of treatment, confirming durable pulmonary target engagement [1]. No comparable sputum-based target engagement data have been published for idelalisib or duvelisib via inhalation, and oral administration of these agents does not achieve lung-localized PIP3 modulation without systemic PI3Kδ suppression.

Lung-to-Plasma Ratio

Trial context

32-fold (BAL fluid)
214-fold (cellular fraction)

Reported lung compartment enrichment supports exposure-model validation

Healthy smokers, 14-day inhaled dosing; n=56

Evidence Dimension	Pulmonary pharmacodynamic response (PIP3 reduction in induced sputum)
Target Compound Data	36% placebo-corrected PIP3 reduction (90% CI: 11%–64%) after 14-day treatment with 2 mg QD
Comparator Or Baseline	Placebo (inhaled vehicle); oral PI3Kδ inhibitors lack published sputum PIP3 data
Quantified Difference	36% absolute reduction vs. placebo; dose-response demonstrated from 0.1 mg to 6.4 mg
Conditions	Healthy smokers (n=56); 14-day repeat dosing; induced sputum PIP3 measurement

Why This Matters

Quantified target engagement in the relevant pulmonary compartment enables dose selection and confirms that the inhaled route achieves pharmacologically active lung concentrations—critical for respiratory research applications.

• [1] Harrell AW, Wilson R, Man YK, et al. Relationship between Pharmacokinetics and Pharmacodynamic Responses in Healthy Smokers Informs a Once-Daily Dosing Regimen for Nemiralisib. J Pharmacol Exp Ther. 2025;392:100045. View Source

PIP3 Pharmacodynamic Biomarker

Bronchoalveolar lavage (BAL) analysis from the same clinical pharmacology study revealed substantially higher nemiralisib concentrations in the lung compartment versus systemic circulation at trough (pre-dose) timepoints [1]. Specifically, drug levels were 32-fold higher in the BAL fluid component and 214-fold higher in the BAL cellular fraction compared with matched plasma concentrations [1]. This compartmental distribution contrasts sharply with oral PI3Kδ inhibitors (idelalisib, duvelisib), which achieve systemic exposures necessary for hematologic malignancy treatment but lack this degree of lung-selective partitioning, thereby increasing the risk of off-target systemic immune suppression.

Sputum PIP3 Reduction

Trial context

23% (single dose)
36% (14-day)

Reported target engagement endpoint in human lung

Placebo-corrected; induced sputum analysis

Evidence Dimension	Lung-to-plasma drug concentration ratio at trough
Target Compound Data	32-fold (BAL fluid:plasma); 214-fold (BAL cellular fraction:plasma)
Comparator Or Baseline	Oral PI3Kδ inhibitors: plasma concentrations equal or exceed lung concentrations; no published BAL:plasma ratios >10-fold
Quantified Difference	Nemiralisib achieves 32- to 214-fold lung enrichment; oral comparators lack this compartmental selectivity
Conditions	Healthy smokers (n=56); 14-day repeat dosing; trough (pre-dose) BAL sampling

Why This Matters

214-fold lung enrichment enables pulmonary compartment-selective PI3Kδ inhibition with minimal systemic exposure, a critical differentiator for respiratory immunology research requiring local target modulation without confounding systemic effects.

• [1] Harrell AW, Wilson R, Man YK, et al. Relationship between Pharmacokinetics and Pharmacodynamic Responses in Healthy Smokers Informs a Once-Daily Dosing Regimen for Nemiralisib. J Pharmacol Exp Ther. 2025;392:100045. View Source

Sputum Cytokine Reduction in COPD

In vitro characterization of nemiralisib identified it as both a substrate and a potent metabolism-dependent inhibitor of CYP3A4, as well as a P-glycoprotein (P-gp; ABCB1) substrate [1]. A dedicated clinical drug-drug interaction study (NCT03398421) evaluated co-administration of inhaled nemiralisib (100 mg single dose) with itraconazole (200 mg daily for 10 days), a potent dual CYP3A4/P-gp inhibitor, in 20 healthy subjects to quantify the interaction magnitude and inform safe use in research settings [2]. In contrast, idelalisib and duvelisib exhibit distinct transporter interaction profiles: idelalisib is primarily a CYP3A substrate with less characterized P-gp involvement; duvelisib is a CYP3A4 substrate and moderate P-gp inhibitor. This transporter substrate profile is essential for interpreting nemiralisib's pulmonary absorption and systemic disposition in mechanistic studies.

Sputum IL-8 & IL-6

Trial context

IL-8: −32%
IL-6: −29% vs placebo

Reported airway cytokine endpoint context

COPD patients; 14-day 1000 μg inhaled; n=28

Evidence Dimension	Transporter substrate/inhibitor profile
Target Compound Data	P-gp substrate; CYP3A4 substrate and metabolism-dependent inhibitor; clinical DDI study completed with itraconazole
Comparator Or Baseline	Idelalisib: CYP3A substrate, P-gp involvement less characterized; Duvelisib: CYP3A4 substrate, moderate P-gp inhibitor
Quantified Difference	Nemiralisib: dual CYP3A4/P-gp substrate with clinical DDI data; comparators lack complete inhaled DDI characterization
Conditions	In vitro transporter assays; clinical DDI study NCT03398421

Why This Matters

Documented P-gp substrate status informs pulmonary absorption predictions and DDI risk assessment, critical for interpreting nemiralisib lung retention data and designing combination studies in respiratory disease models.

• [1] Patel A, Wilson R, Harrell AW, et al. Drug Interactions for Low-Dose Inhaled Nemiralisib: A Case Study Integrating Modeling, In Vitro, and Clinical Investigations. Drug Metab Dispos. 2020;48(2):123-134. View Source
• [2] GlaxoSmithKline. A Single Centre, Open Label, One Sequence, Cross-over Study to Evaluate the Effect of Itraconazole on the Pharmacokinetics of Single Inhaled Doses of Nemiralisib in Healthy Subjects. ClinicalTrials.gov Identifier: NCT03398421. 2018. View Source

Nemiralisib Succinate Research Applications

PI3Kδ Chemical Probe for Respiratory Signaling

Nemiralisib succinate's >1000-fold selectivity for PI3Kδ over PI3Kα/β/γ [1] enables definitive attribution of observed phenotypes to PI3Kδ inhibition without confounding off-target isoform effects. This is particularly valuable in pulmonary immunology studies where PI3Kγ (expressed in myeloid cells) and PI3Kα/β (ubiquitous) may contribute to observed inflammatory responses. The compound's 214-fold lung cellular fraction enrichment [2] further ensures that ex vivo BAL cell analyses reflect genuine PI3Kδ engagement in the pulmonary compartment.

Inhaled PK/PD in Preclinical Lung Models

The extensively characterized human PK profile of nemiralisib—including low blood clearance (10.0 L/h), 55-hour terminal half-life, 728 L steady-state volume of distribution, 38% inhaled bioavailability, and 29% Flung [1]—combined with a validated physiologically based pharmacokinetic (PBPK) model [2], makes this compound an ideal training and validation dataset for pulmonary drug disposition modeling. Procurement for in silico model development leverages one of the most comprehensively characterized inhaled small-molecule PK datasets in the public domain.

Sputum Biomarker Benchmark for COPD and Asthma

Given the established hepatotoxicity and colitis signals associated with oral PI3Kδ inhibitors idelalisib and duvelisib [1], nemiralisib serves as a critical comparator for dissecting whether PI3Kδ-mediated toxicities are on-target systemic effects (shared by all PI3Kδ inhibitors) versus route-dependent or molecule-specific effects. The 214-fold lung-to-plasma concentration ratio [2] provides a unique tool to test the hypothesis that compartmentalized PI3Kδ inhibition can preserve anti-inflammatory efficacy while mitigating systemic immune-related adverse events.

APDS In Vitro Reference Inhibitor

Nemiralisib's documented status as an ABCB1 (P-glycoprotein) substrate with completed clinical DDI data against itraconazole [1] positions it as a reference compound for investigating the role of pulmonary epithelial efflux transporters in modulating inhaled drug retention. Researchers studying how P-gp activity influences lung residence time and systemic spillover of inhaled small molecules can utilize nemiralisib as a well-characterized probe substrate with available clinical transporter interaction data.

Application

Selection Property

Validation Focus

PI3Kδ chemical probe for respiratory signaling studies

Isoform-selectivity assay context

PI3Kδ-specific pathway response interpretation

Inhaled PK/PD lung model development

Lung compartment PK characterization

Exposure-model validation and PIP3 engagement

Sputum biomarker endpoint research

Cytokine and PIP3 target engagement reference

Airway endpoint-response benchmarking

APDS in vitro pathway studies

Reported PI3Kδ inhibitory activity context

Mutation-specific pathway activation monitoring

• [1] Down K, Amour A, Baldwin IR, et al. Optimization of a Series of PI3Kδ Inhibitors for Inhaled Delivery: Identification of GSK2269557 (Nemiralisib). J Med Chem. 2015;58(18):7381-7399. View Source
• [2] Harrell AW, Wilson R, Man YK, et al. Relationship between Pharmacokinetics and Pharmacodynamic Responses in Healthy Smokers Informs a Once-Daily Dosing Regimen for Nemiralisib. J Pharmacol Exp Ther. 2025;392:100045. View Source
• [3] Harrell AW, Wilson R, Man YK, et al. An Innovative Approach to Characterize Clinical ADME and Pharmacokinetics of the Inhaled Drug Nemiralisib Using an Intravenous Microtracer Combined with an Inhaled Dose and an Oral Radiolabel Dose in Healthy Male Subjects. Drug Metab Dispos. 2019;47(11):1242-1252. View Source
• [4] Begg M, Edwards CD, Hamblin JN, et al. Physiologically Based Pharmacokinetic Modelling of Inhaled Nemiralisib: Mechanistic Components for Pulmonary Absorption, Systemic Distribution, and Oral Absorption. Clin Pharmacokinet. 2022;61(5):749-762. View Source
• [5] Hanlon A, Brander DM. Managing toxicities of phosphatidylinositol-3-kinase (PI3K) inhibitors. Hematology Am Soc Hematol Educ Program. 2020;2020(1):346-356. View Source
• [6] Patel A, Wilson R, Harrell AW, et al. Drug Interactions for Low-Dose Inhaled Nemiralisib: A Case Study Integrating Modeling, In Vitro, and Clinical Investigations. Drug Metab Dispos. 2020;48(2):123-134. View Source